Cas no 2229417-97-2 (3-methyl-3-(4-methylthiophen-3-yl)butanoic acid)

• Product Name: 3-methyl-3-(4-methylthiophen-3-yl)butanoic acid
• CAS No: 2229417-97-2
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 5976357
• PubChem ID: 165670497
• Update Time: 2025-11-06

3-methyl-3-(4-methylthiophen-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(4-methylthiophen-3-yl)butanoic acid
• 2229417-97-2
• EN300-1748383

• Inchi： 1S/C10H14O2S/c1-7-5-13-6-8(7)10(2,3)4-9(11)12/h5-6H,4H2,1-3H3,(H,11,12)
• InChI Key： OOFCSUXDCFYMQS-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 198.07145086g/mol
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-methyl-3-(4-methylthiophen-3-yl)butanoic acid

3-Methyl-3-(4-Methylthiophen-3-yl)Butanoic Acid: A Comprehensive Overview

3-Methyl-3-(4-methylthiophen-3-yl)butanoic acid, also known by its CAS registry number 2229417-97-2, is a compound of significant interest in the fields of organic chemistry and materials science. This molecule is characterized by its unique structure, which combines a butanoic acid backbone with a substituted thiophene ring. The presence of the thiophene moiety, a five-membered aromatic heterocycle containing sulfur, imparts distinctive electronic and structural properties to the compound.

The synthesis of 3-methyl-3-(4-methylthiophen-3-yl)butanoic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodology have enabled more efficient routes to this compound, leveraging techniques such as Suzuki coupling and Grignard reactions. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for applications in research and industry.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. Researchers have explored its use in constructing functional polymers and organic semiconductors. The thiophene ring, known for its conjugated π-system, contributes to the electronic properties of these materials, making them suitable for applications in flexible electronics and optoelectronics.

In addition to its material science applications, 3-methyl-3-(4-methylthiophen-3-yl)butanoic acid has shown potential in the field of pharmacology. Recent studies have demonstrated its ability to modulate certain cellular pathways, suggesting its role as a lead compound in drug discovery. Its unique structure allows for interactions with specific biological targets, making it a valuable tool in medicinal chemistry.

The physical properties of this compound are equally noteworthy. It exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. These characteristics make it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, the biodegradation and toxicity profiles of 3-methyl-3-(4-methylthiophen-3-yl)butanoic acid have been studied to assess its safety for industrial use. Preliminary results indicate that it undergoes moderate biodegradation under aerobic conditions, with no significant acute toxicity observed at typical exposure levels.

In conclusion, 3-methyl-3-(4-methylthiophen-3-yl)butanoic acid stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in both academic research and industrial innovation.